Cas no 955792-93-5 (N'-(4-methylphenyl)methyl-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide)

• Product Name: N'-(4-methylphenyl)methyl-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide
• CAS No: 955792-93-5
• MF: C₂₄H₃₁N₃O₂
• MW: 393.521846055985
• CID: 6117776
• PubChem ID: 16837402
• Update Time: 2025-07-01

N'-(4-methylphenyl)methyl-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(4-methylphenyl)methyl-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide
• Ethanediamide, N1-[(4-methylphenyl)methyl]-N2-[2-(1,2,3,4-tetrahydro-1-propyl-6-quinolinyl)ethyl]-
• N1-(4-methylbenzyl)-N2-(2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)oxalamide
• 955792-93-5
• F2271-0387
• N'-[(4-methylphenyl)methyl]-N-[2-(1-propyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]oxamide
• AKOS024634984
• N'-[(4-methylphenyl)methyl]-N-[2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]ethanediamide

• Inchi： 1S/C24H31N3O2/c1-3-14-27-15-4-5-21-16-19(10-11-22(21)27)12-13-25-23(28)24(29)26-17-20-8-6-18(2)7-9-20/h6-11,16H,3-5,12-15,17H2,1-2H3,(H,25,28)(H,26,29)
• InChI Key： YVKDUWGYVHLZTD-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(C)C=C1)(=O)C(NCCC1C=CC2=C(C=1)CCCN2CCC)=O

Computed Properties

• Exact Mass: 393.24162724g/mol
• Monoisotopic Mass: 393.24162724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Density: 1.116±0.06 g/cm3(Predicted)
• pka: 12.44±0.46(Predicted)

Additional information on N'-(4-methylphenyl)methyl-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide

N'-(4-methylphenyl)methyl-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide (CAS No. 955792-93-5): An Overview

N'-(4-methylphenyl)methyl-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide (CAS No. 955792-93-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 1-propyl-1,2,3,4-tetrahydroquinoline moiety and a 4-methylphenyl group. These structural elements contribute to its potential biological activities and therapeutic applications.

The 1-propyl-1,2,3,4-tetrahydroquinoline scaffold is a well-known motif in the design of bioactive molecules. It has been extensively studied for its ability to modulate various biological targets, including enzymes and receptors. The presence of this scaffold in N'-(4-methylphenyl)methyl-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide suggests that it may exhibit similar properties. Recent research has shown that compounds containing this scaffold have demonstrated promising activities in the treatment of neurological disorders and cancer.

The 4-methylphenyl group is another key feature of this compound. This aromatic substituent can influence the compound's lipophilicity and binding affinity to specific protein targets. In the context of drug design, the lipophilicity of a molecule is crucial for its ability to cross biological membranes and reach its intended target. The presence of the 4-methylphenyl group in N'-(4-methylphenyl)methyl-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide may enhance its ability to interact with membrane-bound proteins and receptors.

In terms of its chemical synthesis, N'-(4-methylphenyl)methyl-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide can be prepared through a series of well-established organic reactions. The synthesis typically involves the coupling of an appropriate amine with a carboxylic acid or an acyl chloride. The use of coupling reagents such as EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (Hydroxybenzotriazole) can facilitate the formation of the desired amide bond with high yields and purity.

The biological evaluation of N'-(4-methylphenyl)methyl-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide has revealed several interesting properties. In vitro studies have shown that this compound exhibits potent inhibitory activity against certain enzymes involved in inflammatory pathways. For example, it has been found to inhibit cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins and other inflammatory mediators. This property makes it a potential candidate for the development of anti-inflammatory drugs.

Beyond its anti-inflammatory effects, N'-(4-methylphenyl)methyl-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide has also shown promise in neuroprotective applications. Preclinical studies have demonstrated that it can protect neurons from oxidative stress and apoptosis induced by various neurotoxic agents. This neuroprotective activity is attributed to its ability to modulate intracellular signaling pathways involved in cell survival and death.

In addition to its therapeutic potential, the pharmacokinetic properties of N'-(4-methylphenyl)methyl-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide have been investigated to assess its suitability as a drug candidate. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound has good oral bioavailability and a reasonable half-life in vivo, making it suitable for further development as an oral medication.

The safety profile of N'-(4-methylphenyl)methyl-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide has also been evaluated in preclinical toxicity studies. These studies have indicated that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, N'-(4-methylphenyl)methyl-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-y l)ethylethanediamide (CAS No. 955792-93-5) is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into its mechanisms of action and potential applications in treating various diseases.